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Compound of Interest

Compound Name: Bis(dichlorosilyl)methane

Cat. No.: B095708

Technical Support Center: Bis(dichlorosilyl)methane

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe handling and storage of the highly moisture-sensitive compound,
Bis(dichlorosilyl)methane.

Frequently Asked Questions (FAQs)

Q1: What is Bis(dichlorosilyl)methane and why is it so reactive?

Bis(dichlorosilyl)methane (CH2(SiHCI2)2) is an organosilicon compound containing highly
reactive silicon-chlorine (Si-Cl) bonds. These bonds are susceptible to nucleophilic attack,
particularly by water. The high reactivity is due to the electrophilic nature of the silicon atom and
the good leaving group ability of the chloride ion. This moisture sensitivity necessitates
handling the compound under strictly anhydrous and inert conditions to prevent decomposition.

[1]
Q2: What happens when Bis(dichlorosilyl)methane is exposed to moisture?

Exposure to water or moisture in the air leads to rapid hydrolysis. The Si-Cl bonds react to form
silanols (Si-OH) and release corrosive hydrogen chloride (HCI) gas.[1][2] This reaction not only
degrades the compound but also creates a hazardous acidic environment that can corrode
equipment and pose a significant safety risk.[3]
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Q3: What are the primary hazards associated with Bis(dichlorosilyl)methane?

This compound is a flammable liquid and vapor that causes severe skin burns and serious eye
damage.[2][4] Inhalation of its vapors may cause respiratory irritation.[2] The hydrogen chloride
gas liberated upon contact with moisture is also toxic and corrosive.[3]

Q4: How should | properly store Bis(dichlorosilyl)methane?

It must be stored in a tightly sealed, corrosion-resistant container under a dry, inert atmosphere
such as nitrogen or argon.[2][5] The storage area should be cool, dry, well-ventilated, and
locked.[2][6] It should be kept away from heat, sparks, open flames, and incompatible
materials.[2][3]

Q5: What materials are compatible and incompatible with Bis(dichlorosilyl)methane?

Compatible Materials Incompatible Materials
Glassware (if properly dried) Water / Moisture
Stainless Steel Acids

Teflon® (PTFE) Alcohols

Oxidizing Agents

Bases

Note: This table provides general guidance. Always consult specific compatibility charts and
your institution's safety protocols.

Troubleshooting Guide

Encountering issues during your experiment? This guide addresses common problems.
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Problem

Possible Cause(s)

Recommended Solution(s)

Cloudy appearance of the
compound in the storage
bottle.

Moisture contamination has
led to partial hydrolysis and the
formation of insoluble

siloxanes.

The compound is likely
degraded and should not be
used for moisture-sensitive
reactions. It should be
quenched carefully and
disposed of according to
institutional guidelines. Review
your storage and handling
procedures to prevent future

contamination.

A reaction is not proceeding or

is giving low yields.

1. The
Bis(dichlorosilyl)methane has
degraded due to improper
storage. 2. Moisture was
introduced via wet glassware,
solvents, or other reagents. 3.
The inert atmosphere was

compromised.

1. Use a fresh, unopened
bottle of the reagent or verify
the purity of the existing stock
using a suitable analytical
method (e.g., GC-MS, NMR) if
possible. 2. Ensure all
glassware is oven- or flame-
dried immediately before use.
[7] Use freshly distilled or
commercially available
anhydrous solvents. 3. Check
your inert gas setup (Schlenk
line, glove box) for leaks.[8]
Ensure a slight positive
pressure of inert gas is
maintained throughout the

experiment.[8]
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Fuming or a pungent smell is
observed when handling the

compound.

The compound is reacting with
ambient moisture, releasing
hydrogen chloride (HCI) gas.

This indicates exposure to air.
All handling must be
performed in a well-ventilated
fume hood and under a strictly
inert atmosphere (e.g., inside a
glove box or using Schlenk
techniques).[5] Ensure your

experimental setup is airtight.

Pressure buildup in a reaction

vessel or storage container.

Reaction with trace moisture is
generating HCI gas, increasing

the internal pressure.

Do not seal the vessel tightly
without a pressure relief
mechanism (e.g., an oil
bubbler). If unexpected
pressure buildup occurs, vent
the vessel to a scrubbing
system in a fume hood. Cool
the vessel if the reaction is

exothermic.

Data Summary

The following tables provide key quantitative data for Bis(dichlorosilyl)methane and its more

chlorinated analog for reference.

Table 1. Physical and Chemical Properties
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Property

Bis(dichlorosilyl)methane

Bis(trichlorosilyl)methane
(for comparison)

CAS Number

18081-42-0[4]

4142-85-2[9]

Molecular Formula

CHaClaSi2[2]

CH2CleSi2[10]

Molecular Weight 212.0 g/mol [4] 282.92 g/mol [11]

Physical State Liquid[2] Liquid[10]

Boiling Point Not specified 179-180 °CJ[9]

Density Not specified ~1.55 g/mL at 25 °C[9]

Flash Point Flammable Liquid (Cat 3)[2] >221 °F (Combustible Liquid)

[°]

Hydrolytic Sensitivity

High; reacts readily with water

and moisture.[1][2]

High; reacts rapidly with
moisture and protic solvents.

[9]

Table 2: Recommended Storage & Handling Parameters

Parameter

Recommendation

Storage Temperature

Cool place, store away from heat.[2]

Atmosphere

Under a dry, inert gas (Nitrogen or Argon).[2][5]

Ventilation

Store and handle in a well-ventilated area or

fume hood.[5][6]

Neoprene or nitrile rubber gloves, chemical

Personal Protective Equipment (PPE)

goggles or face shield, protective clothing.[2]

Respiratory Protection

NIOSH-certified combination organic vapor/acid

gas respirator.[2]

Experimental Protocols

Protocol 1: Transfer of Bis(dichlorosilyl)methane using a Syringe
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This protocol describes the transfer of small quantities (<50 mL) of Bis(dichlorosilyl)methane
using standard air-sensitive techniques.[8]

Materials:

Bottle of Bis(dichlorosilyl)methane with a septum-sealed cap

Dry, nitrogen-flushed Schlenk flask or reaction vessel sealed with a rubber septum

Dry, gas-tight syringe with a Luer-lock tip[7]

Long, dry needle (18-21 gauge)

Inert gas source (Nitrogen or Argon) with a bubbler

Fume hood

Procedure:

e Preparation: Ensure all glassware is rigorously dried in an oven (e.g., 125°C overnight) and
assembled while hot, then cooled under a positive pressure of inert gas.[7]

 Inert Atmosphere: Place the sealed reaction vessel and the reagent bottle inside a fume
hood. Connect the reaction vessel to the inert gas line via a needle through the septum, with
the gas outlet connected to a bubbler to maintain a slight positive pressure.

o Syringe Purging: Purge the dry syringe with inert gas by drawing and expelling the gas at
least 10 times to remove any residual air and moisture.[7][8]

o Reagent Bottle Pressurization: Puncture the septum of the Bis(dichlorosilyl)methane bottle
with a needle connected to the inert gas line to introduce a slight positive pressure. This
prevents air from entering when the liquid is withdrawn.

o Withdrawal: Puncture the reagent bottle septum with the purged syringe needle. Insert the
needle tip below the liquid surface and slowly withdraw the desired volume of liquid. The
positive pressure in the bottle will help fill the syringe.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b095708?utm_src=pdf-body
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://www.benchchem.com/product/b095708?utm_src=pdf-body
https://web.mit.edu/dincalab/docs/anhydroushandling.pdf
https://web.mit.edu/dincalab/docs/anhydroushandling.pdf
https://web.mit.edu/dincalab/docs/anhydroushandling.pdf
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://www.benchchem.com/product/b095708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

+ Transfer: Remove the syringe from the reagent bottle and quickly insert it through the
septum of the reaction vessel. Inject the liquid into the vessel.

+ Cleaning: Immediately after transfer, quench any residual reagent in the syringe by drawing
up a small amount of an inert quenching solvent (like hexane) and expelling it into a separate
flask containing a quenching agent (e.g., isopropanol). Clean the syringe thoroughly.[7]

Visual Guides

Hydrolysis of Bis(dichlorosilyl)ymethane

Bis(dichlorosilyl)methane Water (Moisture)
CH2z(SiHCI2)2 H20

Reactive Silanol Intermediate
CH2(SiHCI(OH))2

Condensation

 H:0) -2 HCl

Siloxane Polymer Hydrogen Chloride Gas
(Cross-linked network) HCI

Click to download full resolution via product page

Caption: Reaction pathway for the hydrolysis of Bis(dichlorosilyl)methane.
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Safe Handling Workflow

Start: Prepare Experiment

1. Don Personal Protective
Equipment (PPE)

2. Prepare Dry Glassware
(Oven/Flame-Dried)

3. Assemble Apparatus
Under Inert Gas

4. Transfer Reagent via
Syringe/Cannula

5. Perform Reaction Under
Positive N2 Pressure

6. Quench Reaction & Glassware
Carefully

7. Dispose of Waste
Properly

Click to download full resolution via product page

Caption: Step-by-step workflow for handling air-sensitive reagents.
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Troubleshooting Decision Tree

Problem:
Unexpected Result
(e.g., low yield, precipitate)

Was the reagent
from a fresh bottle?

Reagent may be degraded.

Check other parameters Use a fresh botle.

Were all solvents
and reagents anhydrous?

Check inert atmosphere integrity Moisture contamination is likely.
(leaks, gas flow) Dry all materials thoroughly.

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and storage of moisture-sensitive
Bis(dichlorosilyl)methane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095708#handling-and-storage-of-moisture-sensitive-
bis-dichlorosilyl-methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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